Cas no 1803595-66-5 (2-chloro-5-(methylamino)benzoic acid hydrochloride)

• Product Name: 2-chloro-5-(methylamino)benzoic acid hydrochloride
• CAS No: 1803595-66-5
• CID: 4617074
• Update Time: 2025-05-21

2-chloro-5-(methylamino)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(methylamino)benzoic Acid Hydrochloride
• 2-chloro-5-(methylamino)benzoic acid hydrochloride

Additional information on 2-chloro-5-(methylamino)benzoic acid hydrochloride

2-Chloro-5-(Methylamino)Benzoic Acid Hydrochloride: A Comprehensive Overview

2-Chloro-5-(methylamino)benzoic acid hydrochloride, also known by its CAS number 1803595-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety with a chlorine substituent at the 2-position and a methylamino group at the 5-position, forming a hydrochloride salt. This structure contributes to its distinctive chemical and biological characteristics.

The synthesis of 2-chloro-5-(methylamino)benzoic acid hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, amidation, and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research purposes. The hydrochloride form is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its use in various biological assays.

Recent studies have explored the pharmacological properties of 2-chloro-5-(methylamino)benzoic acid hydrochloride, revealing promising results in terms of bioavailability and efficacy. Preclinical trials have demonstrated that this compound exhibits potent activity against certain enzymes and receptors, suggesting its potential as a therapeutic agent in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 2-chloro-5-(methylamino)benzoic acid hydrochloride has been investigated for its role in agrochemicals and material science. Its ability to act as a precursor in the synthesis of more complex molecules has opened new avenues for interdisciplinary research.

The stability and reactivity of 2-chloro-5-(methylamino)benzoic acid hydrochloride under various conditions have also been thoroughly examined. These studies have provided valuable insights into the compound's behavior in different environments, which is crucial for its safe handling and storage.

In conclusion, 2-chloro-5-(methylamino)benzoic acid hydrochloride, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. As ongoing studies unravel more about its potential applications, this compound is poised to make significant contributions to multiple fields.